molecular formula C18H19FN6OS B2893064 1-(4-((1-(3-fluorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)-2-(thiophen-2-yl)ethanone CAS No. 1021254-22-7

1-(4-((1-(3-fluorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)-2-(thiophen-2-yl)ethanone

Cat. No. B2893064
CAS RN: 1021254-22-7
M. Wt: 386.45
InChI Key: BZBGABMCFZCTOI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4-((1-(3-fluorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)-2-(thiophen-2-yl)ethanone is a useful research compound. Its molecular formula is C18H19FN6OS and its molecular weight is 386.45. The purity is usually 95%.
BenchChem offers high-quality 1-(4-((1-(3-fluorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)-2-(thiophen-2-yl)ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(4-((1-(3-fluorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)-2-(thiophen-2-yl)ethanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Antifungal Activities

Piperazine derivatives have been synthesized and evaluated for their potential in treating microbial infections. Gan, Fang, and Zhou (2010) synthesized a series of azole-containing piperazine derivatives and evaluated their antibacterial and antifungal activities. These compounds showed moderate to significant activities against various strains, indicating their potential as broad-spectrum antimicrobial agents (Gan, Fang, & Zhou, 2010).

Antiviral Activity

Compounds with a core structure involving piperazine have been explored for their antiviral properties. Attaby et al. (2006) synthesized derivatives of 1H-pyrazolo[3,4-b]pyridin-5-yl)ethanone and evaluated them for cytotoxicity and anti-HSV1 and anti-HAV-MBB activities, highlighting the potential of such compounds in antiviral drug development (Attaby, Elghandour, Ali, & Ibrahem, 2006).

Cytotoxic and Anticancer Activities

The cytotoxic and potential anticancer activities of piperazine derivatives have been a focus of several studies. Govindhan et al. (2017) synthesized a compound similar in structural complexity to the query and evaluated its cytotoxicity alongside its interactions with human serum albumin. This research suggests the relevance of such compounds in cancer treatment strategies (Govindhan, Viswanathan, Karthikeyan, Subramanian, & Velmurugan, 2017).

Antipsychotic Potential

Research has also explored the use of piperazine derivatives as antipsychotic agents. For instance, Perregaard et al. (1992) synthesized 1-(4-fluorophenyl)-1H-indoles with piperazine substitutions, showing promising dopamine D-2 and serotonin 5-HT2 receptor affinity, indicative of their potential in treating psychiatric disorders (Perregaard, Arnt, Bogeso, Hyttel, & Sanchez, 1992).

properties

IUPAC Name

1-[4-[[1-(3-fluorophenyl)tetrazol-5-yl]methyl]piperazin-1-yl]-2-thiophen-2-ylethanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H19FN6OS/c19-14-3-1-4-15(11-14)25-17(20-21-22-25)13-23-6-8-24(9-7-23)18(26)12-16-5-2-10-27-16/h1-5,10-11H,6-9,12-13H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BZBGABMCFZCTOI-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCN1CC2=NN=NN2C3=CC(=CC=C3)F)C(=O)CC4=CC=CS4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H19FN6OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

386.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(4-((1-(3-fluorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)-2-(thiophen-2-yl)ethanone

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